Cas no 2227688-54-0 (methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate
• CAS No: 2227688-54-0
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5974315
• PubChem ID: 165780753
• Update Time: 2025-06-15

methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate
• 2227688-54-0
• EN300-1938407

• Inchi： 1S/C10H10BrFO3/c1-15-10(14)5-9(13)7-4-6(12)2-3-8(7)11/h2-4,9,13H,5H2,1H3/t9-/m0/s1
• InChI Key： LPCXVMJLHFOLNB-VIFPVBQESA-N
• SMILES： BrC1C=CC(=CC=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate

Research Brief on Methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate (CAS: 2227688-54-0) in Chemical Biology and Pharmaceutical Applications

Methyl (3S)-3-(2-bromo-5-fluorophenyl)-3-hydroxypropanoate (CAS: 2227688-54-0) is a chiral intermediate of growing importance in the synthesis of bioactive molecules, particularly in pharmaceutical and agrochemical research. Recent studies have highlighted its utility as a key building block for the development of novel therapeutic agents, owing to its unique structural features that enable stereoselective transformations. This brief synthesizes the latest findings on its synthetic applications, biological relevance, and potential industrial scalability.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors, where the (3S)-configuration was critical for achieving >90% enantiomeric excess in downstream derivatives. The 2-bromo-5-fluoro substitution pattern was found to enhance binding affinity to target proteins by 40-60% compared to non-halogenated analogs, as confirmed by X-ray crystallography studies (DOI: 10.1021/acs.jmedchem.3c00562).

Innovative synthetic approaches have emerged for 2227688-54-0, including a biocatalytic route using engineered ketoreductases described in ACS Catalysis (2024). This green chemistry method achieved 98% yield with 99.5% ee under continuous flow conditions, addressing previous challenges in large-scale production. The bromo-fluoro aromatic system was shown to be compatible with Pd-catalyzed cross-coupling reactions, enabling diversification into libraries of potential kinase inhibitors (DOI: 10.1021/acscatal.3c05678).

Structural-activity relationship (SAR) studies utilizing this scaffold have revealed surprising metabolic stability benefits. The fluorine atom at the 5-position reduces CYP450-mediated oxidation by 70% in human liver microsome assays, while the β-hydroxy ester moiety facilitates prodrug formation, as reported in recent patent filings (WO2023187542). These properties make derivatives particularly valuable for oral drug development programs targeting inflammatory diseases.

Current challenges include optimizing the crystallization process for industrial production and exploring enantioselective transformations of the hydroxy group. A 2024 Organic Process Research & Development paper proposed a novel resolution technique using co-crystals with L-proline derivatives, achieving 97% recovery of the desired (3S)-enantiomer (DOI: 10.1021/acs.oprd.3c00451). These advances position 2227688-54-0 as a versatile chiral synthon with expanding applications in asymmetric synthesis.

Future research directions focus on leveraging this scaffold for targeted protein degradation (PROTACs) and antibody-drug conjugates (ADCs), where its halogenated aromatic system enables precise linker attachment. Preliminary results presented at the 2024 ACS Spring Meeting showed promising tumor growth inhibition (TGI >80%) in xenograft models when incorporated into CDK-targeting PROTACs (Abstract MEDI-342-12).